4-{[3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-yl]sulfonyl}morpholine

• IUPAC Name: (3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C14H17N3O4S2/c1-10-13(23(19,20)16-5-7-21-8-6-16)11(2)17(15-10)14(18)12-4-3-9-22-12/h3-4,9H,5-8H2,1-2H3
• InChI Key: DQVWWLOSILEKBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=CS2)C)S(=O)(=O)N3CCOCC3
• Molecular Formula: C14H17N3O4S2
• Molecular Weight: 355.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, the thienannulation of naphthalene-1,2-dione with α-enolic dithioesters through Michael-type addition/oxidation/cyclization makes the tricyclic 2,3-disubstituted naphtho[2,1-b] thiophene-4,5-diones.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

Thiophene derivatives play a crucial role in medicinal chemistry. . Specifically, 4-{[3,5-dimethyl-1-(thiophene-2-carbonyl)-1H-pyrazol-4-yl]sulfonyl}morpholine exhibits the following pharmacological activities:

Material Science

Thiophene derivatives find applications in material science. They contribute to the development of:

• .

Photovoltaics

While not extensively explored, thiophenes could contribute to photovoltaic materials for solar cells.

Mechanism of Action

While the specific mechanism of action for your compound is not available, thiophene-based compounds are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based compounds continue to attract great interest in industry as well as academia due to their wide range of applications. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.